4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine

• IUPAC Name: [4-(5-ethyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C14H17N3OS2/c1-2-12-15-16-13(20-12)10-5-7-17(8-6-10)14(18)11-4-3-9-19-11/h3-4,9-10H,2,5-8H2,1H3
• InChI Key: VQYMYOJXQIHWNZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)C2CCN(CC2)C(=O)C3=CC=CS3
• Molecular Formula: C14H17N3OS2
• Molecular Weight: 307.4 g/mol

Description

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine is a small molecule compound that has been studied for its potential applications in scientific research. It has been used in a variety of experiments, including those related to organic synthesis, drug delivery, and biochemistry. This compound is a member of the thiophene and piperidine classes of molecules and is composed of two nitrogen atoms, two sulfur atoms, and a carbon-carbon double bond. It is a highly reactive compound and has been used in a variety of applications, including organic synthesis, drug delivery, and biochemistry.

Mechanism of Action

The mechanism of action of 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine is not fully understood. However, it is believed that the compound can interact with proteins and enzymes in the body, leading to changes in their activity. For example, it has been suggested that this compound can bind to and inhibit the activity of certain enzymes involved in drug metabolism, leading to an increase in the bioavailability of the drug. Additionally, this compound has been shown to interact with certain proteins involved in signal transduction, leading to changes in cell behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine are not fully understood. However, it has been suggested that this compound can interact with certain proteins and enzymes in the body, leading to changes in their activity. For example, it has been suggested that this compound can bind to and inhibit the activity of certain enzymes involved in drug metabolism, leading to an increase in the bioavailability of the drug. Additionally, this compound has been shown to interact with certain proteins involved in signal transduction, leading to changes in cell behavior.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine in lab experiments is that it is a highly reactive compound, making it ideal for organic synthesis and drug delivery studies. Additionally, this compound is relatively simple to synthesize and can be used in a variety of conditions. However, there are some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, making it difficult to predict its effects in certain situations. Additionally, this compound is highly reactive, making it difficult to control its activity in certain experiments.

Future Directions

There are a number of potential future directions for 4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine. First, further research could be conducted to better understand the compound’s mechanism of action and its effects on proteins and enzymes. Second, the compound could be studied further to evaluate its potential applications in drug delivery and biochemistry. Third, the compound could be used in drug design studies to create new molecules with specific activities. Fourth, the compound could be used in studies related to organic synthesis and the development of new polymers. Fifth, the compound could be studied further to evaluate its potential applications in the development of new materials. Finally, the compound could be studied further to evaluate its potential applications in the development of new diagnostic and therapeutic agents.

Synthesis Methods

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine is typically synthesized using a two-step process. The first step involves the reaction of 5-ethyl-1,3,4-thiadiazol-2-yl chloride with thiophene-2-carbonyl chloride, followed by the reaction of the resulting product with piperidine. This two-step synthesis method is relatively simple and efficient and can be performed in a variety of conditions.

Scientific Research Applications

4-(5-ethyl-1,3,4-thiadiazol-2-yl)-1-(thiophene-2-carbonyl)piperidine has been used in a variety of scientific research applications. It has been used in organic synthesis as a reagent for the synthesis of a variety of compounds, including drugs, natural products, and polymers. It has also been used in drug delivery and biochemistry studies, as it can be used to target specific cells and tissues. Additionally, this compound has been used in studies related to the mechanism of action of drugs, as it can be used to modify the activity of specific proteins and enzymes.